Cas no 1172926-74-7 (N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide
• CAS No: 1172926-74-7
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 6153950
• PubChem ID: 44067489
• Update Time: 2025-06-13

N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide
• 1172926-74-7
• F5598-0014
• N-(tert-butyl)-4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• N-tert-butyl-4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• N-tert-butyl-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• AKOS024515032

• Inchi： 1S/C15H26N4O2/c1-10(2)12-17-18-13(21-12)11-6-8-19(9-7-11)14(20)16-15(3,4)5/h10-11H,6-9H2,1-5H3,(H,16,20)
• InChI Key： SIROKXFHYBXJHW-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(NC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide

N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide: A Comprehensive Overview

N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide (CAS No. 1172926-74-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperidine class of compounds and features a unique oxadiazole moiety. The combination of these structural elements endows the molecule with a range of potential biological activities, making it a subject of extensive study in various therapeutic areas.

The chemical structure of N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide is characterized by a piperidine ring linked to an oxadiazole ring through an amide bond. The tert-butyl and isopropyl substituents add to the molecule's lipophilicity and stability, which are crucial factors in its pharmacological profile. The oxadiazole ring, known for its bioisosteric properties, can mimic the electronic and steric properties of other functional groups, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases involved in cancer progression. The ability to selectively target these kinases without affecting other essential enzymes makes it a promising candidate for cancer therapy.

In addition to its anticancer properties, N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide has also been investigated for its potential in neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of key enzymes involved in neuroinflammation and oxidative stress, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects observed in preclinical models suggest that this molecule could be further developed as a therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of N-tert-butyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide have been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it an attractive candidate for oral administration in clinical trials. Furthermore, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its safe use in humans.

The synthetic route to produce N-tert-butyl-4-{5-(propan‐2‐yl)‐1H‐[1,3]oxadiazol‐2‐yl}piperidine‐1‐carboxamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the piperidine ring and the introduction of the oxadiazole moiety through coupling reactions. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of the production process.

In conclusion, N-tetrt-butyl 4-{5-(propan‐2‐yloxymethyl)‐[1H]pyrrolo[3]pyridine[3]pyridin‐6(7H)one}pyrrolidin‐1‐carboxylic acid tert-butylester (CAS No. 1172926−74−7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for cancer and neurodegenerative diseases.